Cas no 2305414-00-8 (N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide)

N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide structure
2305414-00-8 structure
Product Name:N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide
CAS No:2305414-00-8
MF:C13H13Cl2NO2
MW:286.153821706772
CID:5411666
PubChem ID:137934080
Update Time:2025-07-23

N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)-2-propenamide
    • 2305414-00-8
    • EN300-26601894
    • N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide
    • Z2517211997
    • Inchi: 1S/C13H13Cl2NO2/c1-2-11(17)16-10-4-3-7-18-13-8(10)5-6-9(14)12(13)15/h2,5-6,10H,1,3-4,7H2,(H,16,17)
    • InChI Key: XJWSMDQIGOSHBF-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC2=C1OCCCC2NC(C=C)=O)Cl

Computed Properties

  • Exact Mass: 285.0323340g/mol
  • Monoisotopic Mass: 285.0323340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 38.3Ų

N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26601894-0.05g
N-(8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide
2305414-00-8 95.0%
0.05g
$246.0 2025-03-20

N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide Related Literature

Additional information on N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide

Recent Advances in the Study of N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide (CAS: 2305414-00-8)

N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide (CAS: 2305414-00-8) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzoxepin backbone and dichloro-substituted structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic uses, particularly in the context of neurological disorders and inflammatory diseases.

The synthesis of N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide involves a multi-step process that ensures high purity and yield. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Researchers have also utilized computational modeling to predict its binding affinity to various biological targets, providing insights into its potential therapeutic mechanisms.

In vitro and in vivo studies have demonstrated that N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide exhibits significant bioactivity. For instance, it has been shown to modulate key signaling pathways involved in inflammation and neurodegeneration. Preliminary data suggest that the compound may act as a potent inhibitor of specific kinases or receptors, though further validation is required to confirm these findings. These properties make it a promising candidate for the development of new drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and chronic inflammatory disorders.

Despite its potential, several challenges remain in the development of N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on optimizing the compound's pharmacokinetic profile and conducting more extensive preclinical trials to evaluate its safety and efficacy.

In conclusion, N-(8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)prop-2-enamide represents a promising avenue for drug discovery in the chemical biology and pharmaceutical fields. Its unique structural features and demonstrated bioactivity highlight its potential as a therapeutic agent, though additional studies are necessary to fully realize its clinical applications. Researchers and industry professionals are encouraged to explore this compound further, as it may hold the key to addressing unmet medical needs in neurology and inflammation.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent